Cas no 2383445-64-3 (Tert-butyl 3-sulfamoylcyclobutane-1-carboxylate)

• Product Name: Tert-butyl 3-sulfamoylcyclobutane-1-carboxylate
• CAS No: 2383445-64-3
• MF: C₉H₁₇NO₄S
• MW: 235.300581693649
• CID: 5655584
• PubChem ID: 165837236
• Update Time: 2025-08-04

Tert-butyl 3-sulfamoylcyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2171281-14-2
• tert-butyl 3-sulfamoylcyclobutane-1-carboxylate
• EN300-1629065
• EN300-27733516
• tert-butyl (1r,3r)-3-sulfamoylcyclobutane-1-carboxylate
• 2383445-64-3
• Tert-butyl 3-sulfamoylcyclobutane-1-carboxylate

• Inchi： 1S/C9H17NO4S/c1-9(2,3)14-8(11)6-4-7(5-6)15(10,12)13/h6-7H,4-5H2,1-3H3,(H2,10,12,13)
• InChI Key： BORNLNMYXFXBBP-UHFFFAOYSA-N
• SMILES： S(C1CC(C(=O)OC(C)(C)C)C1)(N)(=O)=O

Computed Properties

• Exact Mass: 235.08782920g/mol
• Monoisotopic Mass: 235.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 94.8Ų

Additional information on Tert-butyl 3-sulfamoylcyclobutane-1-carboxylate

Recent Advances in the Application of Tert-butyl 3-sulfamoylcyclobutane-1-carboxylate (CAS: 2383445-64-3) in Chemical Biology and Pharmaceutical Research

Tert-butyl 3-sulfamoylcyclobutane-1-carboxylate (CAS: 2383445-64-3) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its cyclobutane core and sulfamoyl functional group, has demonstrated potential in various therapeutic applications, including enzyme inhibition and drug discovery. The unique structural features of this compound make it a valuable intermediate in the synthesis of more complex bioactive molecules. Recent studies have explored its utility in targeting specific biological pathways, particularly those involving sulfonamide-sensitive enzymes.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of Tert-butyl 3-sulfamoylcyclobutane-1-carboxylate on carbonic anhydrase isoforms. The study revealed that the compound exhibits selective inhibition against CA-IX, an isoform overexpressed in hypoxic tumor environments. This finding suggests potential applications in cancer therapy, particularly in targeting tumor microenvironments. The research team employed molecular docking simulations and kinetic assays to elucidate the binding mechanism, highlighting the importance of the sulfamoyl group in enzyme interaction.

Another significant development was reported in ACS Chemical Biology, where the compound was utilized as a key building block in the synthesis of novel proteolysis-targeting chimeras (PROTACs). The cyclobutane scaffold provided optimal spacing between the target-binding moiety and the E3 ligase recruiter, resulting in improved degradation efficiency of target proteins. This application demonstrates the versatility of Tert-butyl 3-sulfamoylcyclobutane-1-carboxylate in modern drug discovery platforms, particularly in the rapidly evolving field of targeted protein degradation.

Recent patent filings (WO2023056421, US20230183675) have disclosed novel synthetic routes for the production of Tert-butyl 3-sulfamoylcyclobutane-1-carboxylate with improved yields and purity. These advancements in synthetic methodology address previous challenges in large-scale production, making the compound more accessible for pharmaceutical development. The patented processes emphasize green chemistry principles, reducing the use of hazardous reagents and optimizing reaction conditions.

In the context of drug metabolism studies, a 2024 publication in Drug Metabolism and Disposition characterized the pharmacokinetic properties of derivatives containing the Tert-butyl 3-sulfamoylcyclobutane-1-carboxylate moiety. The research demonstrated favorable metabolic stability and oral bioavailability profiles, supporting its potential as a privileged structure in medicinal chemistry. These findings are particularly relevant for the development of orally administered small molecule therapeutics.

Looking forward, the unique properties of Tert-butyl 3-sulfamoylcyclobutane-1-carboxylate (2383445-64-3) position it as a promising candidate for further investigation in multiple therapeutic areas. Current research directions include exploration of its applications in neurodegenerative diseases, where sulfonamide-containing compounds have shown neuroprotective effects, and in infectious diseases, targeting bacterial carbonic anhydrases. The compound's versatility as both a therapeutic agent and a synthetic intermediate ensures its continued relevance in pharmaceutical research and development.